Cas no 1914-99-4 (Chlorophosphonazo III (Technical Grade))

• Product Name: Chlorophosphonazo III (Technical Grade)
• CAS No: 1914-99-4
• MF: C₂₂H₁₆Cl₂N₄O₁₄P₂S₂
• MW: 757.364362716675
• MDL: MFCD00042698
• CID: 42181
• Update Time: 2025-08-05

Chlorophosphonazo III (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• chlorophosphonazo iii
• Chlorophosphonazo Ⅲ
• 3,6-bis[(4-chloro-2-phosphonophenyl)hydrazinylidene]-4,5-dioxonaphthalene-2,7-disulfonic acid
• 2,7-Bis(4-chloro-2-phosphonophenylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonicacid
• 2,7-Bis-<4-chlor-2-phospheno-benzalazo>-1,8-dihydroxy-naphthalin-3,6-disulfonsaeure
• dichlorophosphonoazo III
• disodiumsalt
• 3,6-Bis[(4-chloro-2-phosphonophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonic acid
• hydroxy-
• 2,7-Naphthalenedisulfonic acid, 3,6-bis[(4-chloro-2-phosphonophenyl)azo]-4,5-dihydroxy-
• 3,6-Bis((4-chloro-2-phosphonophenyl)azo)-4,5-dihydroxynaphthalene-2,7-disulphonic acid
• 2,7-Naphthalenedisulfonic acid, 3,6-bis((4-chloro-2-phosphonophenyl)azo)-4,5-d
• Chlorophosphonazo III (Technical Grade)

• MDL： MFCD00042698
• Inchi： 1S/C22H16Cl2N4O14P2S2/c23-10-1-3-12(14(7-10)43(31,32)33)25-27-19-16(45(37,38)39)5-9-6-17(46(40,41)42)20(22(30)18(9)21(19)29)28-26-13-4-2-11(24)8-15(13)44(34,35)36/h1-8,29-30H,(H2,31,32,33)(H2,34,35,36)(H,37,38,39)(H,40,41,42)/b27-25+,28-26+
• InChI Key： LMBABJNSZGKTBA-NBHCHVEOSA-N
• SMILES： ClC1C=CC(=C(C=1)P(=O)(O)O)/N=N/C1=C(C2C(=C(C(=CC=2C=C1S(=O)(=O)O)S(=O)(=O)O)/N=N/C1C=CC(=CC=1P(=O)(O)O)Cl)O)O

Computed Properties

• Exact Mass: 755.89600
• Monoisotopic Mass: 755.896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 0.3
• Topological Polar Surface Area: 331

Experimental Properties

• Density: 2.0800
• Refractive Index: 1.811
• PSA: 350.08000
• LogP: 6.64960
• Sensitiveness: Sensitive to humidity

Chlorophosphonazo III (Technical Grade) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

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• Material Chemicals Colorants and Pigments

Additional information on Chlorophosphonazo III (Technical Grade)

Introduction to Chlorophosphonazo III (Technical Grade) and Its Applications in Modern Chemical Research

Chlorophosphonazo III (Technical Grade), with the chemical identifier CAS No. 1914-99-4, is a specialized compound that has garnered significant attention in the field of analytical chemistry and biochemistry due to its unique spectral properties and reactivity. This compound, belonging to the phosphonazo class, is widely recognized for its ability to form highly colored complexes with various metal ions, making it an invaluable tool in spectrophotometric assays and industrial processes.

The CAS No. 1914-99-4 of Chlorophosphonazo III provides a unique and unambiguous identifier for this chemical substance, ensuring precise referencing in scientific literature, regulatory filings, and industrial applications. As a Technical Grade product, it is formulated to meet specific industrial standards, ensuring consistency and reliability in large-scale applications. The compound's stability under various conditions and its compatibility with a wide range of solvents make it particularly useful in both laboratory research and commercial settings.

In recent years, advancements in chemical biology have highlighted the importance of Chlorophosphonazo III in the development of novel analytical methods. Its strong absorption characteristics in the visible spectrum allow for highly sensitive detection of metal ions, which is crucial in environmental monitoring, water quality assessment, and biomedical research. For instance, studies have demonstrated its efficacy in detecting trace amounts of heavy metals such as lead (Pb²⁺), cadmium (Cd²⁺), and mercury (Hg²⁺) in aqueous matrices.

One of the most compelling aspects of Chlorophosphonazo III is its versatility in forming coordination complexes with transition metals. These complexes often exhibit enhanced luminescence properties, which have been exploited in the development of new imaging techniques and sensors. Researchers are exploring its potential use in fluorescence-based assays for detecting metal ions in biological samples, offering a non-invasive and highly sensitive approach to diagnostics.

The industrial significance of Chlorophosphonazo III (Technical Grade) extends beyond analytical chemistry. Its ability to act as a chelating agent has found applications in catalysis and material science. In catalytic processes, it can facilitate the formation of stable intermediates that enhance reaction efficiency. Additionally, its role as a stabilizing agent in polymer synthesis has been investigated, contributing to the development of more durable and environmentally friendly materials.

Recent research has also delved into the mechanistic aspects of Chlorophosphonazo III interactions with metal ions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided insights into the structure-activity relationships within these complexes. These studies not only enhance our understanding of the compound's behavior but also pave the way for designing derivatives with improved properties.

The environmental impact of using Chlorophosphonazo III has also been a focus of investigation. Studies have assessed its biodegradability and potential ecological effects, ensuring that its applications do not pose undue harm to ecosystems. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental footprint while maintaining high purity standards.

In conclusion, Chlorophosphonazo III (Technical Grade) stands as a cornerstone compound in modern chemical research. Its unique spectral properties, coupled with its versatility in forming metal complexes, make it an indispensable tool across multiple disciplines. As research continues to uncover new applications and refine existing methodologies, the importance of this compound is set to grow even further.